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Compound of Interest

Compound Name: C18-PEG13-acid

Cat. No.: B15580325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C18-PEG13-acid conjugates are amphiphilic molecules of significant interest in drug delivery

and nanotechnology. Comprising a hydrophobic C18 alkyl chain, a hydrophilic polyethylene

glycol (PEG) linker with 13 ethylene oxide units, and a terminal carboxylic acid, these

conjugates are utilized in the formation of micelles and liposomes for encapsulating therapeutic

agents. The precise chemical structure, purity, and physicochemical properties of these

conjugates are critical to the performance and stability of the drug delivery system. This

application note provides a suite of detailed analytical protocols for the comprehensive

characterization of C18-PEG13-acid conjugates, ensuring product quality and consistency for

research and development.

Analytical Workflow Overview
A multi-faceted analytical approach is essential for the thorough characterization of C18-
PEG13-acid conjugates. The following workflow outlines the logical progression of analysis,

from initial purity assessment to detailed structural elucidation and size-based analysis.
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Initial Characterization

Structural Elucidation Size-Based Analysis

Purity Assessment
(RP-HPLC)

Molecular Weight Confirmation
(Mass Spectrometry)

Confirm main peak identity

Aggregation & Polydispersity
(Size Exclusion Chromatography)

Assess oligomeric state

Structural Confirmation
(NMR Spectroscopy)

Corroborate structure
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To cite this document: BenchChem. [Application Note: Comprehensive Analytical
Characterization of C18-PEG13-Acid Conjugates]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15580325#analytical-techniques-for-
characterizing-c18-peg13-acid-conjugates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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